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Abstract
This application note details a robust and sensitive Ultra-Performance Liquid Chromatography-

Tandem Mass Spectrometry (UPLC-MS/MS) method for the quantification of Cephapirin

residues in various biological matrices. The described protocol offers high selectivity and low

limits of detection, making it suitable for residue monitoring, pharmacokinetic studies, and

ensuring compliance with regulatory standards in food safety. The method involves a

straightforward sample preparation procedure followed by rapid chromatographic separation

and highly specific detection using tandem mass spectrometry.

Introduction
Cephapirin is a first-generation cephalosporin antibiotic widely used in veterinary medicine to

treat bacterial infections, particularly mastitis in dairy cattle.[1][2][3] The potential for drug

residues to persist in animal-derived food products necessitates the use of highly sensitive and

specific analytical methods for routine monitoring. UPLC-MS/MS has emerged as the preferred

technique for this purpose due to its superior resolution, speed, and sensitivity, allowing for the

accurate quantification of Cephapirin at trace levels. This application note provides a

comprehensive protocol for the analysis of Cephapirin in bovine milk, urine, and feces, as well

as a method for its detection in rinse water from pharmaceutical manufacturing equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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